N6-(2-chloroethyl)-2,3-dihydroimidazo[1,2-b]pyridazin-6-amine hydrochloride

• IUPAC Name: N-(2-chloroethyl)-3,5-dihydro-2H-imidazo[1,2-b]pyridazin-6-imine;hydrochloride
• InChI: InChI=1S/C8H11ClN4.ClH/c9-3-4-10-7-1-2-8-11-5-6-13(8)12-7;/h1-2H,3-6H2,(H,10,12);1H
• InChI Key: JQKFOLKMRNWQIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=N1)C=CC(=NCCCl)N2.Cl
• Molecular Formula: C8H12Cl2N4
• Molecular Weight: 235.11 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound consists of 8 carbon atoms, 12 hydrogen atoms, 2 chlorine atoms, and 4 nitrogen atoms. The molecular weight is 235.11.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 235.11. More specific properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Divergent Synthesis of Substituted 2-Aminoimidazoles

D. Ermolat’ev and E. V. Van der Eycken (2008) developed an efficient synthesis of substituted 2-aminoimidazoles starting from 2-aminopyrimidines. This method involves cleavage and rearrangement reactions leading to the formation of trisubstituted 2-aminoimidazoles, demonstrating the compound's utility in generating structurally diverse imidazole derivatives, which are significant in medicinal chemistry for their biological activities (D. Ermolat’ev & E. V. Van der Eycken, 2008).

Synthesis and Biological Evaluation of Pyrimidine Derivatives

H. Sayed, A. Shamroukh, and A. E. Rashad (2006) explored the synthesis of pyrimidine derivatives leading to compounds with promising antimicrobial activity. This research underscores the potential of using this chemical backbone to develop new antimicrobial agents, reflecting the compound's relevance in designing molecules with biological significance (H. Sayed, A. Shamroukh & A. E. Rashad, 2006).

Synthesis of 3-Aminomethyl-5-imino-8-nitro-2,3-dihydroimidazo[1,2-a]pyridines

S. Schmid, D. Schühle, and V. Austel (2006) reported a synthesis method for 3-(N-substituted aminomethyl)-5-(N-substituted imino)-2,3-dihydro-imidazo[1,2-a]pyridines. These compounds, derived from a molecular scaffold conducive to medicinal chemistry applications, highlight the versatility of the chemical structure in adapting to the three-dimensional binding sites of biological targets, facilitating the discovery of potential therapeutic agents (S. Schmid, D. Schühle & V. Austel, 2006).

Antimicrobial Activity of Novel N-Arylimidazo[1,2-a]pyrazine-2-Carboxamide Derivatives

B. Jyothi and N. Madhavi (2019) synthesized novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides demonstrating significant antimicrobial activity. This study not only showcases the compound's applicability in generating biologically active molecules but also emphasizes its role in addressing the need for new antimicrobials in combating resistant microbial strains (B. Jyothi & N. Madhavi, 2019).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s important to note that this compound is intended for research use only.

Safety and Hazards

The safety data sheet for a related compound, Bis(2-chloroethyl)amine hydrochloride, indicates that it is harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, and may cause genetic defects. It’s important to handle such compounds with appropriate safety precautions.